2,3,4,5,6,7-Hexadeuterio-1-benzothiophene
2,3,4,5,6,7-Hexadeuterio-1-benzothiophene
Brand Name:
Vulcanchem
CAS No.:
1444206-31-8
VCID:
VC0130079
InChI:
InChI=1S/C8H6S/c1-2-4-8-7(3-1)5-6-9-8/h1-6H/i1D,2D,3D,4D,5D,6D
SMILES:
C1=CC=C2C(=C1)C=CS2
Molecular Formula:
C8H6S
Molecular Weight:
140.24 g/mol
2,3,4,5,6,7-Hexadeuterio-1-benzothiophene
CAS No.: 1444206-31-8
Reference Standards
VCID: VC0130079
Molecular Formula: C8H6S
Molecular Weight: 140.24 g/mol
| CAS No. | 1444206-31-8 |
|---|---|
| Product Name | 2,3,4,5,6,7-Hexadeuterio-1-benzothiophene |
| Molecular Formula | C8H6S |
| Molecular Weight | 140.24 g/mol |
| IUPAC Name | 2,3,4,5,6,7-hexadeuterio-1-benzothiophene |
| Standard InChI | InChI=1S/C8H6S/c1-2-4-8-7(3-1)5-6-9-8/h1-6H/i1D,2D,3D,4D,5D,6D |
| Standard InChIKey | FCEHBMOGCRZNNI-MZWXYZOWSA-N |
| Isomeric SMILES | [2H]C1=C(C(=C2C(=C1[2H])C(=C(S2)[2H])[2H])[2H])[2H] |
| SMILES | C1=CC=C2C(=C1)C=CS2 |
| Canonical SMILES | C1=CC=C2C(=C1)C=CS2 |
| Synonyms | Benzo[b]thiophene-2,3,4,5,6,7-D6 |
| PubChem Compound | 10986325 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume